Cas no 2680888-31-5 (tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate)

Tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate is a specialized organic compound used as an intermediate in pharmaceutical and agrochemical synthesis. Its structure features a benzothiophene core with a chloro substituent, enhancing reactivity for further functionalization. The tert-butyl carbamate (Boc) protecting group ensures selective deprotection under mild acidic conditions, facilitating controlled synthetic pathways. This compound is valued for its stability, high purity, and compatibility with diverse coupling reactions, making it suitable for constructing complex heterocyclic frameworks. Its well-defined reactivity profile supports applications in drug discovery, particularly in developing bioactive molecules with tailored properties. Proper handling under inert conditions is recommended to preserve its integrity.
tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate structure
2680888-31-5 structure
Product Name:tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate
CAS No:2680888-31-5
MF:C15H16ClNO3S
MW:325.810441970825
CID:5628636
PubChem ID:165940659
Update Time:2025-06-14

tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethyl]carbamate
    • EN300-28294712
    • 2680888-31-5
    • tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate
    • Inchi: 1S/C15H16ClNO3S/c1-15(2,3)20-14(19)17-8-10(18)13-12(16)9-6-4-5-7-11(9)21-13/h4-7H,8H2,1-3H3,(H,17,19)
    • InChI Key: PGPXEEBWWSDIJG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(CNC(=O)OC(C)(C)C)=O)SC2C=CC=CC=21

Computed Properties

  • Exact Mass: 325.0539422g/mol
  • Monoisotopic Mass: 325.0539422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 83.6Ų

tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate Pricemore >>

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Additional information on tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2680888-31-5)

tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2680888-31-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a benzothiophene core and a carbamate moiety, makes it a versatile building block for drug discovery and development.

The growing interest in tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role in the development of kinase inhibitors and other targeted therapies. With the rise of personalized medicine and precision drug design, compounds like this are becoming increasingly valuable. The 3-chloro-1-benzothiophen-2-yl group, in particular, is known to enhance binding affinity to certain biological targets, making it a hotspot for structure-activity relationship (SAR) studies.

One of the most frequently asked questions about CAS No. 2680888-31-5 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), which are commonly used in laboratory settings. Its stability is generally high under inert atmospheres, but it may degrade under prolonged exposure to light or moisture, necessitating proper storage conditions.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to produce tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate. Catalytic methods and solvent-free reactions are among the innovative approaches being investigated to reduce environmental impact. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing, a topic that resonates strongly with modern consumers and regulatory bodies alike.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of 2680888-31-5 may exhibit antiproliferative effects against certain cancer cell lines. While further validation is needed, this has sparked curiosity about its mechanism of action and potential as a scaffold for anticancer drug development. The 2-oxoethylcarbamate group, in particular, is being studied for its ability to modulate cellular pathways.

From a commercial perspective, the demand for tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate is expected to grow as more researchers recognize its utility. Suppliers and manufacturers are increasingly listing this compound in their catalogs, often highlighting its high purity and customizable synthesis scales. For those searching for CAS 2680888-31-5 suppliers or bulk quantities, it's essential to verify certificates of analysis (CoA) and ensure compliance with relevant quality standards.

In summary, tert-butyl N-2-(3-chloro-1-benzothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2680888-31-5) is a compound of significant scientific and industrial relevance. Its applications span from drug discovery to material science, and its study continues to yield valuable insights. As research progresses, this compound is likely to remain a focal point for innovation in synthetic chemistry and beyond.

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